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Introduction

Ethylene Glycol Dinitrate (EGDN), also known as nitroglycol, is a nitrate ester with the
chemical formula C2HaN:z0Oe. It is a colorless to pale yellow, oily liquid that is a powerful
explosive and a potent vasodilator.[1] Historically used to lower the freezing point of dynamite,
its energetic properties and decomposition kinetics make it a subject of significant interest in
materials science and defense research.[1] In the pharmaceutical and toxicological fields,
EGDN is studied for its profound cardiovascular effects, which are attributed to its in vivo
breakdown into inorganic nitrite and ethylene glycol mononitrate, leading to vasodilation.[1]

This technical guide provides a detailed overview of the core thermodynamic properties of
EGDN, outlines the experimental methodologies used for their determination, and presents key
chemical pathways and experimental workflows.

Core Thermodynamic Properties of EGDN

The thermodynamic properties of EGDN are crucial for understanding its stability, energy
release upon decomposition, and overall behavior as an energetic material. The following
tables summarize the key quantitative data available for liquid EGDN under standard
conditions (298.15 K and 1 bar).
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Thermodynami .
Symbol Value Units Reference(s)
c Property
Standard
Enthalpy of o
] AfH°liquid -233 kJ/mol [2][3]
Formation
(liquid)
Standard
Enthalpy of o
) AcHcliquid -1123.3 kJ/mol [2][3]
Combustion
(liquid)
Enthalpy of 68.6 £ 0.4 (at
T AvapH kJ/mol
Vaporization 293-323 K)
Enthalpy of 105.1 (at 361 K),
T AsubH kJ/mol
Sublimation 105.4 (at 369 K)

Note: Experimental data for the standard molar entropy (S°), standard Gibbs free energy of
formation (AfG°), and specific heat capacity (Cp) of liquid EGDN are not readily available in the
cited literature. These values are often estimated using computational thermodynamic models.

[4]

Key Chemical Pathways

The synthesis and decomposition of EGDN are fundamental to its properties. The following
diagrams illustrate these critical pathways.

Synthesis of Ethylene Glycol Dinitrate

The primary industrial method for synthesizing EGDN is the nitration of ethylene glycol using a
sulfonitric mixture.
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Caption: Synthesis of EGDN via nitration of ethylene glycol.

Thermal Decomposition of Ethylene Glycol Dinitrate

EGDN has a perfect oxygen balance, allowing for its ideal exothermic decomposition into
simple, stable gaseous products.[5]
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Caption: Ideal thermal decomposition pathway of EGDN.

Experimental Protocols

The determination of thermodynamic properties for energetic materials like EGDN requires
specialized and highly controlled experimental procedures.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

Bomb calorimetry is a standard technique for measuring the heat of combustion of solid and
liquid samples.

Objective: To determine the standard enthalpy of combustion (AcH°®) of liquid EGDN.
Methodology:

Sample Preparation: A precise mass (typically 0.5-1.0 g) of high-purity liquid EGDN is
weighed into a crucible. For volatile liquids, encapsulation in a gelatin capsule may be
necessary to prevent evaporation.

Bomb Assembly: The crucible containing the sample is placed inside a high-pressure
stainless steel vessel known as a "bomb." An ignition wire (e.g., nickel-chromium) is
connected to two electrodes, with the wire positioned to be in contact with the sample.

Pressurization: The bomb is sealed and purged of atmospheric air, then charged with pure
oxygen to a high pressure (typically 30 atm) to ensure complete and rapid combustion.

Calorimeter Setup: The sealed bomb is submerged in a known volume of water within an
insulated container (the calorimeter). A high-precision thermometer and a stirrer are placed
in the water.

Ignition and Data Acquisition: The system is allowed to reach thermal equilibrium. The
sample is then ignited by passing an electric current through the ignition wire. The
temperature of the water is recorded at regular intervals before, during, and after combustion
until a stable final temperature is reached.
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o Calculation: The heat released by the combustion (g_rxn) is calculated from the temperature
rise (AT) and the previously determined heat capacity of the calorimeter system (C_cal). The
enthalpy of combustion per mole is then determined from g_rxn and the molar mass of
EGDN.

Determination of Thermal Stability via Differential
Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a
function of temperature, providing data on decomposition temperature and heat of
decomposition.

Objective: To assess the thermal stability and determine the heat of decomposition of EGDN.
Methodology:

e Sample Preparation: A small, precise mass of EGDN (typically 2-10 mg) is weighed into a
sample pan, usually made of aluminum. An identical empty pan is prepared to serve as a
reference.

 Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, which typically involves
heating the sample at a constant rate (e.g., 5, 10, or 20 °C/min) under an inert atmosphere
(e.g., nitrogen).

o Data Acquisition: The DSC instrument heats both the sample and reference pans
simultaneously. It measures the difference in heat flow required to maintain both pans at the
same temperature as the temperature is ramped.

e Analysis: The resulting thermogram plots heat flow versus temperature. An exothermic peak
indicates the decomposition of EGDN. The onset temperature of this peak is a measure of
thermal stability, while the integrated area of the peak corresponds to the enthalpy of
decomposition (AH_decomp). By performing experiments at multiple heating rates, kinetic
parameters such as the activation energy (Ea) for decomposition can be calculated using
models like the Kissinger or Ozawa methods.
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Experimental Workflow for Thermodynamic Analysis

The following diagram outlines a typical workflow for the comprehensive thermodynamic
characterization of EGDN.
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Caption: General workflow for EGDN analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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